4-(Trifluoromethyl)pyrimidine-2-thiol

• IUPAC Name: 6-(trifluoromethyl)-1H-pyrimidine-2-thione
• InChI: InChI=1S/C5H3F3N2S/c6-5(7,8)3-1-2-9-4(11)10-3/h1-2H,(H,9,10,11)
• InChI Key: HDGJASCXBNRLGA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC(=S)N=C1)C(F)(F)F
• Molecular Formula: C5H3F3N2S
• DSSTOX Substance ID: DTXSID20929466
• Molecular Weight: 180.15 g/mol
• CAS RN: 136547-17-6

Description

4-(Trifluoromethyl)pyrimidine-2-thiol, also known as 4-TMPT, is a highly versatile organic compound that has been used in a range of scientific research applications. Its unique properties make it an ideal candidate for a range of experiments, from the synthesis of new materials to the study of biological processes. In

Scientific Research Applications

Perfluoroalkylation of Heterocyclic Thiols

• Application: A study by Sipyagin & Enshov (2003) focused on the perfluoroalkylation of heterocyclic thiols, including 4-(Trifluoromethyl)pyrimidine-2-thiol, using xenon(II) bisperfluoroalkylcarboxylates. This process is significant for the formation of 2-SCnF2n+1-substituted pyrimidines.

Cyclometalated Platinum Derivatives

• Application: Research by Sicilia, Borja, & Martín (2014) demonstrated the use of this compound in the formation of divalent and trivalent platinum complexes. This has implications in the field of coordination chemistry and potential materials science applications.

Antimicrobial, Anthelmintic, and Insecticidal Activities

• Application: A synthesis study by Bamnela & Shrivastava (2010) on derivatives of pyrimidine-2-thiol revealed significant to moderate biological activities, indicating potential applications in antimicrobial, anthelmintic, and insecticidal agents.

Antibacterial Activity of Hybrids

• Application: Research by Karpenko & Panasenko (2021) studied the antibacterial action of new hybrids of 1,2,4-triazole-3(2H)-thiol with a pyrimidine fragment. The results showed high antibacterial activity against gram-negative microorganisms, underscoring the potential for developing new antimicrobial agents.

Adsorption on Gold Surfaces

• Application: A study by Sęk (2009) explored the adsorption behavior of 4-hydroxy-6-(trifluoromethyl)pyrimidine-2-thiol on Au(111) surfaces. This is relevant for constructing new functional surfaces with potential applications in nanotechnology and materials science.

In Vitro-Refolding of Antibody Fragments

• Application: A paper by Patil, Rudolph, & Lange (2008) investigated the use of heteroaromatic thiols, including pyrimidine derivatives, in the in vitro-refolding of antibody fragments, showcasing its utility in biochemical applications.

Synthesis and Anticancer Activity

• Application: Research by Khalaf et al. (2020) focused on the synthesis of thiadiazole thioglycosides linked to substituted pyrimidines. The compounds displayed in vitro cytotoxic activities against human liver and breast cancer cell lines, suggesting potential applications in cancer treatment.

Safety and Hazards

While specific safety and hazard information for 4-(Trifluoromethyl)pyrimidine-2-thiol was not found, chemicals of this nature are generally considered hazardous. They can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It is known that the compound is a heteroaromatic thioamide , which suggests it may interact with proteins or enzymes that have affinity for this class of compounds.

Result of Action

It is used in the preparation of a novel half-lantern divalent complex of platinum , suggesting it may have applications in coordination chemistry or catalysis.

Biochemical Analysis

Biochemical Properties

4-(Trifluoromethyl)pyrimidine-2-thiol plays a significant role in biochemical reactions, particularly in the synthesis of novel complexes and electrophoretic analysis. It interacts with various enzymes and proteins, forming stable complexes that can be used in biological studies. For instance, it has been utilized in the preparation of novel half-lantern divalent complexes of platinum, which are important in cancer research. The compound’s ability to form stable monolayers on surfaces like Au (111) suggests its potential in surface chemistry and material science .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The compound’s heteroaromatic thioamide structure allows it to interact with various biological targets, leading to the formation of stable complexes that can modulate enzymatic activity . These interactions are essential for its role in biochemical and pharmaceutical research.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it can form stable monolayers on surfaces, which suggests that it maintains its integrity over extended periods

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as modulating enzymatic activity and influencing cellular processes. At higher doses, it may cause toxic or adverse effects, highlighting the importance of dosage optimization in therapeutic applications . Understanding the threshold effects and toxicity levels is crucial for developing safe and effective treatments.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that modulate its activity. The compound’s heteroaromatic thioamide structure allows it to participate in biochemical reactions that influence metabolic flux and metabolite levels . These interactions are essential for its role in cellular metabolism and biochemical research.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions influence its localization and accumulation, affecting its biological activity . Understanding the transport mechanisms is crucial for optimizing its therapeutic potential and minimizing adverse effects.

Subcellular Localization

The subcellular localization of this compound is determined by targeting signals and post-translational modifications that direct it to specific compartments or organelles. These localization patterns are essential for its activity and function within cells

Q & A

Q1: How does 4-(trifluoromethyl)pyrimidine-2-thiol interact with platinum to form complexes, and what is the significance of the resulting structure?

A1: this compound acts as a bidentate ligand, meaning it binds to the platinum center through two atoms. [] The sulfur and one of the nitrogen atoms from the pyrimidine ring form bonds with the platinum. This interaction leads to the formation of a "half-lantern" structure where two platinum centers are bridged by two 4-(trifluoromethyl)pyrimidine-2-thiolate ligands. [] This unique structure allows for metal-metal interactions, indicated by specific electronic transitions observable through spectroscopy. []